Cas no 1804653-51-7 (Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate)

Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of bromo and difluoromethyl substituents enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization. The hydroxyl group at the 4-position and the ester moiety at the 3-position provide additional sites for derivatization, enabling the synthesis of complex heterocyclic compounds. Its structural features contribute to improved metabolic stability and bioavailability in drug development. This compound is particularly useful in the preparation of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced reactivity and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.
Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate structure
1804653-51-7 structure
Product Name:Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
CAS No:1804653-51-7
MF:C8H6BrF2NO3
MW:282.038948535919
CID:4914925
Update Time:2025-05-19

Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
    • Inchi: 1S/C8H6BrF2NO3/c1-15-8(14)4-5(7(10)11)12-2-3(9)6(4)13/h2,7H,1H3,(H,12,13)
    • InChI Key: NVDPEYLOLWRSHB-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C(F)F)=C(C(=O)OC)C1=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 376
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.4

Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024007354-500mg
Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
1804653-51-7 97%
500mg
$950.60 2022-04-01
Alichem
A024007354-1g
Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate
1804653-51-7 97%
1g
$1,713.60 2022-04-01

Additional information on Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate

Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1804653-51-7): A Comprehensive Overview

Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate, identified by its CAS number 1804653-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of a bromine atom at the 5-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 4-position, along with a carboxylate ester at the 3-position, makes this compound a versatile intermediate in synthetic chemistry. These substituents not only influence its electronic and steric properties but also enhance its potential as a building block for more complex molecular architectures.

In recent years, there has been a growing interest in developing novel pyridine derivatives for their pharmacological significance. The combination of halogenated aromatic rings and hydroxyl functionalities in Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate suggests its potential utility in the synthesis of active pharmaceutical ingredients (APIs). Specifically, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, pyridine derivatives have been extensively studied for their inhibitory effects on kinases, which are key enzymes involved in cancer progression and inflammatory diseases. The structural features of Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate make it an attractive scaffold for designing molecules that can interact with these targets with high specificity and potency.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind to the active sites of various enzymes, suggesting its potential as a lead compound for drug discovery. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of this molecule, which are crucial for understanding its reactivity and pharmacological effects.

The synthesis of Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the bromine atom typically requires halogenation techniques such as electrophilic aromatic substitution, while the incorporation of the difluoromethyl group often relies on metal-catalyzed cross-coupling reactions. The hydroxyl group and carboxylate ester functionalities can be introduced through oxidation and esterification processes, respectively. These synthetic strategies not only demonstrate the versatility of this compound but also showcase the advancements in synthetic organic chemistry.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of pyridine derivatives due to their broad spectrum of biological activities. For example, studies have shown that certain pyridine-based compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The structural motifs present in Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate align well with these pharmacophores, making it a promising candidate for further medicinal chemistry investigations.

In conclusion, Methyl 5-bromo-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylate (CAS No. 1804653-51-7) represents a significant advancement in pharmaceutical chemistry. Its unique molecular architecture and functional groups make it an invaluable intermediate for synthesizing novel drug candidates. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation therapeutics.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司